![molecular formula C11H10N2O4S2 B2571342 3-{[(Pyridin-3-ylmethyl)amino]sulfonyl}thiophene-2-carboxylic acid CAS No. 936077-73-5](/img/structure/B2571342.png)
3-{[(Pyridin-3-ylmethyl)amino]sulfonyl}thiophene-2-carboxylic acid
Description
“3-{[(Pyridin-3-ylmethyl)amino]sulfonyl}thiophene-2-carboxylic acid” is a chemical compound . It is also known by its IUPAC name "3-[(3-pyridinylamino)sulfonyl]-2-thiophenecarboxylic acid" .
Synthesis Analysis
The synthesis of thiophene derivatives, such as “3-{[(Pyridin-3-ylmethyl)amino]sulfonyl}thiophene-2-carboxylic acid”, has been a topic of interest in recent years . Various methods have been reported for the synthesis of pyrazolo[3,4-b]quinolinones from aldehyde, 5-amino pyrazole and 1,3-dicarbonyl compounds . Ionic liquid such as [bmim]Br, [bmim]BF4, and HEAAc18 are used as a solvent and catalytic medium for the synthesis . Other catalysts like InCl3, PEG2000, and nickel nanoparticle are also used for the synthesis .Molecular Structure Analysis
The molecular structure of “3-{[(Pyridin-3-ylmethyl)amino]sulfonyl}thiophene-2-carboxylic acid” can be represented by its InChI code: "1S/C10H8N2O4S2/c13-10(14)9-8(3-5-17-9)18(15,16)12-7-2-1-4-11-6-7/h1-6,12H,(H,13,14)" .Physical And Chemical Properties Analysis
The physical and chemical properties of “3-{[(Pyridin-3-ylmethyl)amino]sulfonyl}thiophene-2-carboxylic acid” include its molecular formula, molecular weight, and possibly its melting point, boiling point, and density .Scientific Research Applications
- Anticancer Agents : Investigate whether this compound can inhibit cancer cell growth or target specific signaling pathways. For instance, it could interact with proteins involved in the WNT/β-catenin pathway .
- PDZ Domain Modulators : Given its structural features, it could be a candidate for modulating PDZ domain interactions, which play a role in cancer progression .
- Phos-tag Technology : Consider using this compound for phosphoproteomics. It could help separate and enrich phosphorylated peptides and proteins .
Medicinal Chemistry and Drug Development
Phosphorylation Studies and Proteomics
properties
IUPAC Name |
3-(pyridin-3-ylmethylsulfamoyl)thiophene-2-carboxylic acid |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H10N2O4S2/c14-11(15)10-9(3-5-18-10)19(16,17)13-7-8-2-1-4-12-6-8/h1-6,13H,7H2,(H,14,15) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PHIHKXCCGUFWTO-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CN=C1)CNS(=O)(=O)C2=C(SC=C2)C(=O)O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H10N2O4S2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
298.3 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-{[(Pyridin-3-ylmethyl)amino]sulfonyl}thiophene-2-carboxylic acid | |
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